Cas no 1643467-83-7 (5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester)

5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester structure
1643467-83-7 structure
Product name:5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester
CAS No:1643467-83-7
MF:C13H15BClF3O3
MW:322.515613794327
MDL:MFCD18756732
CID:4610444
PubChem ID:56737680

5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Chloro-2-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester
    • 1,3,2-Dioxaborolane, 2-[5-chloro-2-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-
    • G31934
    • 1643467-83-7
    • 2-[5-chloro-2-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • BS-31191
    • MFCD18756732
    • YCQFKWSTTHUHSP-UHFFFAOYSA-N
    • Z2049753454
    • EN300-4650908
    • CS-0176391
    • 5-Chloro-2-(trifluoromethoxy)phenylboronic acid pinacol ester
    • MDL: MFCD18756732
    • Inchi: 1S/C13H15BClF3O3/c1-11(2)12(3,4)21-14(20-11)9-7-8(15)5-6-10(9)19-13(16,17)18/h5-7H,1-4H3
    • InChI Key: YCQFKWSTTHUHSP-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)C(C)(C)OB1C1=CC(Cl)=CC=C1OC(F)(F)F

Computed Properties

  • Exact Mass: 322.0754867g/mol
  • Monoisotopic Mass: 322.0754867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C432678-500mg
5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester
1643467-83-7
500mg
$236.00 2023-05-18
Enamine
EN300-4650908-0.5g
2-[5-chloro-2-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1643467-83-7 95%
0.5g
$125.0 2023-07-09
AN HUI ZE SHENG Technology Co., Ltd.
C432678-500mg
5-Chloro-2-(trifluoromethoxy)phenylboronicacid,pinacolester
1643467-83-7
500mg
¥2040.00 2023-09-15
TRC
C432678-1g
5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester
1643467-83-7
1g
$333.00 2023-05-18
Chemenu
CM210912-5g
2-(5-Chloro-2-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1643467-83-7 98%
5g
$498 2022-09-02
TRC
C432678-100mg
5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester
1643467-83-7
100mg
$81.00 2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1247061-1g
2-(5-Chloro-2-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1643467-83-7 98%
1g
¥2133 2023-04-10
Enamine
EN300-4650908-0.1g
2-[5-chloro-2-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1643467-83-7 95%
0.1g
$56.0 2023-07-09
Enamine
EN300-4650908-2.5g
2-[5-chloro-2-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1643467-83-7 95%
2.5g
$279.0 2023-07-09
AN HUI ZE SHENG Technology Co., Ltd.
C432678-250mg
5-Chloro-2-(trifluoromethoxy)phenylboronicacid,pinacolester
1643467-83-7
250mg
¥1320.00 2023-09-15

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Amadis Chemical Company Limited
(CAS:1643467-83-7)5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester
A1135015
Purity:99%/99%
Quantity:1g/5g
Price ($):189.0/592.0